Cas no 71046-35-0 (6,7-dimethoxyisoquinoline-1-carbaldehyde)
71046-35-0 structure
Product Name:6,7-dimethoxyisoquinoline-1-carbaldehyde
CAS No:71046-35-0
MF:C12H11NO3
MW:217.220643281937
MDL:MFCD18262145
CID:976026
PubChem ID:287724
Update Time:2025-04-19
6,7-dimethoxyisoquinoline-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dimethoxyisoquinoline-1-carbaldehyde
- 1-formyl 6,7-dimethoxy isoquinoline
- 6,7-Dimethoxy-1-formyl-isochinolin
- 6,7-dimethoxy-1-isoquinolinecarboxaldehyde
- 6,7-Dimethoxy-isochinolin-1-carbaldehyd
- 6,7-dimethoxy-isoquinoline-1-carbaldehyde
- 6,7-dimethoxyisoquinoline-1-carboxaldehyde
-
- NSC-147811
- 71046-35-0
- MLS002920743
- CHEMBL1906558
- NSC147811
- SMR001798329
- DTXSID50301993
- SCHEMBL10973291
- EN300-319152
-
- MDL： MFCD18262145
- Inchi： 1S/C12H11NO3/c1-15-11-5-8-3-4-13-10(7-14)9(8)6-12(11)16-2/h3-7H,1-2H3
- InChI Key： UHZKUBULBNDNTD-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2C=CN=C(C=O)C=2C=1)OC
Computed Properties
- Exact Mass: 217.07400
- Monoisotopic Mass: 217.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- PSA: 48.42000
- LogP: 2.06450
6,7-dimethoxyisoquinoline-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-319152-0.05g |
6,7-dimethoxyisoquinoline-1-carbaldehyde |
71046-35-0 | 0.05g |
$744.0 | 2023-09-05 | ||
| Enamine | EN300-319152-0.1g |
6,7-dimethoxyisoquinoline-1-carbaldehyde |
71046-35-0 | 0.1g |
$779.0 | 2023-09-05 | ||
| Enamine | EN300-319152-0.25g |
6,7-dimethoxyisoquinoline-1-carbaldehyde |
71046-35-0 | 0.25g |
$814.0 | 2023-09-05 | ||
| Enamine | EN300-319152-0.5g |
6,7-dimethoxyisoquinoline-1-carbaldehyde |
71046-35-0 | 0.5g |
$849.0 | 2023-09-05 | ||
| Enamine | EN300-319152-1.0g |
6,7-dimethoxyisoquinoline-1-carbaldehyde |
71046-35-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-319152-2.5g |
6,7-dimethoxyisoquinoline-1-carbaldehyde |
71046-35-0 | 2.5g |
$1735.0 | 2023-09-05 | ||
| Enamine | EN300-319152-5.0g |
6,7-dimethoxyisoquinoline-1-carbaldehyde |
71046-35-0 | 5.0g |
$3645.0 | 2023-02-24 | ||
| Enamine | EN300-319152-10.0g |
6,7-dimethoxyisoquinoline-1-carbaldehyde |
71046-35-0 | 10.0g |
$5405.0 | 2023-02-24 | ||
| Enamine | EN300-319152-1g |
6,7-dimethoxyisoquinoline-1-carbaldehyde |
71046-35-0 | 1g |
$884.0 | 2023-09-05 | ||
| Enamine | EN300-319152-5g |
6,7-dimethoxyisoquinoline-1-carbaldehyde |
71046-35-0 | 5g |
$2566.0 | 2023-09-05 |
6,7-dimethoxyisoquinoline-1-carbaldehyde Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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